![molecular formula C15H13N7O B10755552 4-[1-(4-Aminomethyl-phenyl)-1H-imidazo[4,5-c]pyridin-2-yl]-furazan-3-ylamine](/img/structure/B10755552.png)
4-[1-(4-Aminomethyl-phenyl)-1H-imidazo[4,5-c]pyridin-2-yl]-furazan-3-ylamine
Overview
Description
SB-750140 is a small molecule inhibitor that has been identified for its potential in modulating neurite growth. It is particularly noted for its role in reducing the phosphorylation of myosin light chain, which is crucial in cell spreading and neurite initiation .
Chemical Reactions Analysis
SB-750140 undergoes various chemical reactions, primarily focusing on its interaction with cellular components. It is known to reduce the phosphorylation of myosin light chain, particularly at points of cell spreading and neurite initiation . The compound is used in conditions where it can effectively inhibit specific pathways, such as the Rho-associated protein kinase pathway, which is involved in neurite outgrowth .
Scientific Research Applications
SB-750140 has significant applications in scientific research, particularly in the fields of neurology and regenerative medicine. It has been used in high-throughput screening to identify compounds that modulate neurite growth in human induced pluripotent stem cell-derived neurons . This makes it valuable for studying the mechanisms of action and off-target activities of approved drugs, leading to a better understanding of their clinical efficacy and toxicity .
Mechanism of Action
The mechanism of action of SB-750140 involves the inhibition of the Rho-associated protein kinase pathway. This inhibition leads to a reduction in the phosphorylation of myosin light chain, which is crucial for cell spreading and neurite initiation . By modulating this pathway, SB-750140 promotes neurite outgrowth and has potential therapeutic applications in conditions requiring nerve regeneration .
Comparison with Similar Compounds
SB-750140 is compared with other compounds that modulate neurite growth, such as GW784684X, SB-682330-A, GSK1511931A, and GW659386A . These compounds also target similar pathways and have been studied for their effects on neurite outgrowth. SB-750140 is unique in its specific inhibition of the Rho-associated protein kinase pathway, making it a valuable tool in studying neurite growth and nerve regeneration .
Properties
Molecular Formula |
C15H13N7O |
|---|---|
Molecular Weight |
307.31 g/mol |
IUPAC Name |
4-[1-[4-(aminomethyl)phenyl]imidazo[4,5-c]pyridin-2-yl]-1,2,5-oxadiazol-3-amine |
InChI |
InChI=1S/C15H13N7O/c16-7-9-1-3-10(4-2-9)22-12-5-6-18-8-11(12)19-15(22)13-14(17)21-23-20-13/h1-6,8H,7,16H2,(H2,17,21) |
InChI Key |
AFDUEISTJMYVSO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1CN)N2C3=C(C=NC=C3)N=C2C4=NON=C4N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(2-(4-amino-1,2,5-oxadiazol-3-yl)-6-((R)-2-amino-2-phenylethoxy)-1-ethyl-1H-imidazo[4,5-c]pyridin-4-yl)-2-methylbut-3-yn-2-ol](/img/structure/B10755471.png)
![1-(4-(benzyloxy)phenyl)-3-(3-(1-ethyl-4-(1H-pyrrolo[2,3-b]pyridin-4-yl)-1H-pyrazol-3-yl)phenyl)urea](/img/structure/B10755496.png)
![N-(3-chloro-4-(3-fluorobenzyloxy)phenyl)-6-(5-((2-(methylsulfonyl)ethylamino)methyl)thiophen-3-yl)thieno[2,3-d]pyrimidin-4-amine](/img/structure/B10755501.png)
![4-(2-(4-amino-1,2,5-oxadiazol-3-yl)-1-ethyl-6-(2-(methylamino)ethoxy)-1H-imidazo[4,5-c]pyridin-4-yl)-2-methylbut-3-yn-2-ol](/img/structure/B10755512.png)
![4-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1-ethyl-7-[[(2S)-pyrrolidin-2-yl]methoxy]imidazo[4,5-c]pyridin-4-yl]-2-methylbut-3-yn-2-ol;2,2,2-trifluoroacetic acid](/img/structure/B10755518.png)
![6-[4-[(2-methylsulfonylethylamino)methyl]furan-2-yl]-N-(4-phenylmethoxyphenyl)quinazolin-4-amine;hydrochloride](/img/structure/B10755534.png)
![N-[3-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1-ethylimidazo[4,5-c]pyridin-6-yl]oxyphenyl]-4-(2-morpholin-4-ylethoxy)benzamide;hydrochloride](/img/structure/B10755539.png)
![4-(1,4-Diethyl-1H-imidazo[4,5-c]pyridin-2-yl)-furazan-3-ylamine](/img/structure/B10755544.png)
![4-(4-(3-Aminoprop-1-yn-1-yl)-7-(3-aminopropoxy)-1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine](/img/structure/B10755545.png)
![6-(4-Fluorophenyl)-5-pyridin-4-yl-2,3-dihydroimidazo[2,1-b][1,3]thiazole;hydrochloride](/img/structure/B10755550.png)
![3-[(1R)-1-(2-chlorophenyl)ethoxy]-5-{6-[(1-methylpiperidin-4-yl)methoxy]-1H-1,3-benzodiazol-1-yl}thiophene-2-carboxamide](/img/structure/B10755555.png)
![4-(3-Ethyl-3H-imidazo[4,5-c]pyridin-2-yl)-furazan-3-ylamine](/img/structure/B10755571.png)
